![molecular formula C14H16N6 B7576833 2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine](/img/structure/B7576833.png)
2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine, also known as PZM21, is a synthetic opioid analgesic that has gained attention in the scientific community due to its potential as a non-addictive painkiller. In
Mechanism of Action
2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine works by binding to the mu-opioid receptor in the brain, which is responsible for mediating the effects of opioids on pain perception. However, unlike traditional opioids, this compound only activates a specific signaling pathway within the receptor, which is believed to be responsible for its non-addictive properties.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain in mice and rats without causing the side effects associated with traditional opioids, such as addiction and respiratory depression. Additionally, this compound does not appear to affect learning and memory, which is a common side effect of traditional opioids.
Advantages and Limitations for Lab Experiments
One advantage of using 2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine in lab experiments is its potential as a non-addictive painkiller. This could be particularly useful in the development of new pain medications that do not carry the risk of addiction. However, one limitation of using this compound is its limited availability, as it is a synthetic compound that is not currently available for clinical use.
Future Directions
There are several future directions for research on 2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine. One area of interest is the development of new pain medications based on the structure of this compound that could be used in clinical settings. Another area of interest is the study of the specific signaling pathway activated by this compound within the mu-opioid receptor, which could provide insights into the development of non-addictive opioids. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a non-addictive painkiller.
Synthesis Methods
The synthesis of 2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine involves a multistep process that requires the use of various chemicals and reagents. The first step involves the preparation of 5-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, which is then reacted with 2-pyrazol-1-yl-ethanamine to form the intermediate product. The intermediate product is then reacted with 5-bromo-2-chloro-N-(2-hydroxyethyl)pyridine-3-sulfonamide to form the final product, this compound.
Scientific Research Applications
2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine has been the focus of several scientific studies due to its potential as a non-addictive painkiller. In one study, this compound was shown to be effective in reducing pain in mice without causing the side effects associated with traditional opioids, such as addiction and respiratory depression. Another study found that this compound was able to reduce pain in rats without affecting their ability to learn or remember, which is a common side effect of traditional opioids.
properties
IUPAC Name |
2-pyrazol-1-yl-N-[(5-pyridin-3-yl-1H-pyrazol-4-yl)methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N6/c1-3-12(9-15-4-1)14-13(11-17-19-14)10-16-6-8-20-7-2-5-18-20/h1-5,7,9,11,16H,6,8,10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFUNDKBYXNCKLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=C(C=NN2)CNCCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.